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Compound of Interest

Compound Name: [D-Asn5]-Oxytocin

cat. No.: B13923107

CAS Number: 5754-53-0 Molecular Formula: CazHesN12012S2 Molecular Weight: 1007.19
g/mol Sequence: CYIQ-{D-Asn}-CPLG-NH: (Disulfide bridge: Cys1-Cys6)[1]

This technical guide provides a comprehensive overview of [D-Asn5]-Oxytocin, an analog of
the neurohypophysial hormone oxytocin. This document is intended for researchers, scientists,
and professionals in drug development, offering detailed information on its biochemical
properties, pharmacological activities, and the experimental protocols relevant to its study.

Core Chemical and Pharmacological Properties

[D-Asn5]-Oxytocin is a synthetic analog of oxytocin where the L-asparagine residue at
position 5 is replaced by its D-enantiomer. This single stereochemical modification significantly
alters its biological activity profile.

Table 1: Summary of Chemical Properties

Property Value Reference
CAS Number 5754-53-0 [1]
Molecular Formula Ca3HesN12012S2 [1]
Molecular Weight 1007.19 g/mol [1]
Amino Acid Sequence CYIQ-{D-Asn}-CPLG-NH:z [1]
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Initial pharmacological characterization has shown that [D-Asn5]-Oxytocin possesses very
low specific oxytocic and vasodepressor activities.[1][2] However, in cumulative dose-response
studies, it has been observed to have a similar intrinsic activity to oxytocin for oxytocic effects,
suggesting it may act as a partial agonist or antagonist at the oxytocin receptor.[1][2]

Table 2: Summary of Pharmacological Activities

Activity Observation Reference
Oxytocic Activity Very low specific activity [11[2]
Vasodepressor Activity Very low specific activity [1112]

Similar to oxytocin in
Intrinsic Oxytocic Activity cumulative dose-response [1][2]

studies

Oxytocin Receptor Signhaling Pathway

[D-Asn5]-Oxytocin is expected to interact with the oxytocin receptor (OTR), a G-protein
coupled receptor (GPCR). The binding of an agonist to the OTR primarily activates the Gg/11
protein, initiating a cascade of intracellular events.
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Oxytocin Receptor Signaling Pathway
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Caption: Oxytocin Receptor Signaling Cascade.
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Experimental Protocols

The following sections detail generalized protocols for the synthesis and pharmacological
evaluation of oxytocin analogs like [D-Asn5]-Oxytocin.

Solid-Phase Peptide Synthesis (SPPS)

A common method for synthesizing oxytocin analogs is the Fmoc solid-phase peptide

synthesis.
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Solid-Phase Peptide Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. file.medchemexpress.com [file.medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [In-Depth Technical Guide: [D-Asn5]-Oxytocin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13923107#d-asn5-oxytocin-cas-number-5754-53-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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